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Compound of Interest

Compound Name: Protein Kinase C (19-35) Peptide

Cat. No.: B13904421 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Protein Kinase C (19-35) Peptide.

Adherence to these protocols is crucial for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification and Risk Assessment
While specific toxicity data for Protein Kinase C (19-35) Peptide is not extensively available, it

is prudent to treat it as a potentially hazardous chemical.[1] The primary risks are associated

with inhalation, ingestion, and direct contact with skin and eyes.[2] Therefore, implementing

standard laboratory safety procedures is mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Protein Kinase C (19-35) Peptide. This equipment should be worn at all times when the

peptide is being handled, including during reconstitution, experimentation, and disposal.
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Protection Type Required PPE Specifications and Rationale

Eye Protection Chemical Safety Goggles

Provides a seal around the

eyes to protect against

splashes of liquids and fine

dust.[3][4] Standard safety

glasses are not sufficient.

Hand Protection Chemical-Resistant Gloves

Nitrile or latex gloves should

be worn to prevent skin

contact.[5][3] Check for and

remove any contact lenses

before handling.[2]

Body Protection Laboratory Coat

A full-length lab coat protects

skin and personal clothing

from contamination.[3][6]

Respiratory Protection Dust Respirator/Mask

Recommended when handling

the lyophilized powder to avoid

inhalation.[2]

Operational Plan: Handling and Storage
Receiving and Storage:

Upon receipt, visually inspect the vial for any damage.

For long-term storage, maintain the lyophilized peptide at -20°C.[7] For short-term storage,

refrigeration at 2-8°C is acceptable for up to six months.[7]

Store in a tightly sealed container to prevent moisture contamination, which can decrease

the stability of the peptide.[1]

Reconstitution and Preparation:

Before opening, allow the vial to warm to room temperature to prevent condensation.[1]
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Reconstitute the peptide using an appropriate sterile buffer or solvent as per the

experimental protocol.

If the peptide is difficult to dissolve, sonication may be used. For basic peptides, adding

dilute acetic acid can aid solubility, while dilute aqueous ammonia can be used for acidic

peptides.[1]

Experimental Use:

All handling of the peptide, both in solid and solution form, should be conducted in a well-

ventilated area, preferably within a fume hood, to minimize inhalation risk.

Avoid all direct contact with the substance.[8]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

medical attention.[2][8]

Ingestion: If swallowed, rinse the mouth with water (do not swallow). Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Spills: In case of a spill, wear appropriate PPE, absorb the spill with an inert material such as

sand or vermiculite, and place it in a sealed container for disposal.[5] Ventilate the area and

wash the spill site thoroughly.[5]

Disposal Plan
All waste materials contaminated with Protein Kinase C (19-35) Peptide must be treated as

chemical waste and disposed of according to federal, state, and local environmental
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regulations.[2][9]

Solid Waste: Collect all contaminated solid waste, including empty vials, pipette tips, and

gloves, in a designated and clearly labeled chemical waste container.

Liquid Waste: Collect all liquid waste containing the peptide in a sealed and appropriately

labeled waste container. Do not pour peptide solutions down the drain.

Sharps: If needles or other sharps are used, they must be disposed of in a designated

sharps container to prevent accidental punctures.[10]

Experimental Workflow and Safety Checkpoints
The following diagram outlines the standard workflow for handling Protein Kinase C (19-35)
Peptide, incorporating critical safety checkpoints.
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Caption: Workflow for Safe Handling of Protein Kinase C (19-35) Peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13904421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13904421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

